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Compound of Interest

Compound Name: Ethyl vanillin isobutyrate

Cat. No.: B070703

A Technical Guide to the Physical Properties of
Ethyl Vanillin Isobutyrate

This document provides a detailed overview of the physical properties of ethyl vanillin
isobutyrate, with a specific focus on its melting and boiling points. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
analysis who require precise data and procedural insights.

Introduction

Ethyl vanillin isobutyrate (CAS No. 188417-26-7) is an aromatic compound utilized as a
flavoring agent.[1][2] It is characterized as a benzaldehyde substituted with an ethoxy group at
position 3 and a (2-methylpropanoyl)oxy group at position 4.[1][2] Understanding its physical
properties is crucial for its application in various industrial and research settings. This guide
outlines its key thermal properties and the standard methodologies for their determination.

Physical Properties

The primary physical state of ethyl vanillin isobutyrate is a white to light yellow powder.[1][2]
It is insoluble in water but soluble in organic solvents and oils.[1][2][3]

The melting and boiling points of ethyl vanillin isobutyrate are summarized in the table below.
It is important to note that some values are experimentally determined while others are
predicted through computational models.
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Physical Property Value Conditions Source

The Good Scents

Company, Human

Melting Point 57.00 °C @ 760.00 mm Hg
Metabolome
Database[1]
Solvent: Benzene,
45-46 °C ECHEMI[2]
Hexane
The Good Scents
N ) Company, Human
Boiling Point 295.00 to 296.00 °C @ 760.00 mm Hg
Metabolome
Database[1][3][4]
) Smolecule,
328.5+27.0°C Predicted
ECHEMI[2][5]

Experimental Protocols

While specific experimental records for the determination of ethyl vanillin isobutyrate's
physical properties are not publicly detailed, the following sections describe standard laboratory
procedures for measuring melting and boiling points, which are applicable to this compound.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline compound, this transition occurs over a narrow range. The melting point is a
fundamental property used for identification and as an indicator of purity. Impurities tend to
lower and broaden the melting point range.[6][7]

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp)

o Sample Preparation: A small amount of finely powdered, dry ethyl vanillin isobutyrate is
packed into a capillary tube, sealed at one end, to a height of about 5-10 mm.[8] The tube is
tapped gently to compact the sample at the bottom.[7][8]

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, adjacent to a calibrated thermometer.
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» Heating: The sample is heated rapidly at first to determine an approximate melting range.

e Precise Measurement: The procedure is repeated with a fresh sample, heating rapidly to
about 10-15°C below the approximate melting point. The heating rate is then reduced to
approximately 1-2°C per minute to allow for thermal equilibrium.[7]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the range.

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. This temperature is dependent on the external pressure.

Methodology: Distillation Method

o Apparatus Setup: A small quantity of ethyl vanillin isobutyrate is placed in a distillation
flask with a few boiling chips to ensure smooth boiling. A thermometer is positioned so that
the top of the bulb is level with the bottom of the side-arm of the flask.[8]

» Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.[8]

o Equilibrium: The temperature will rise and then stabilize as a state of equilibrium is reached
between the liquid and its vapor.[6]

o Measurement: This stable temperature, characterized by the continuous condensation of
vapor on the thermometer bulb, is recorded as the boiling point at the given atmospheric
pressure.[6]

Visualization of Experimental Workflow

The following diagram illustrates the generalized workflow for the determination of the physical
properties of a chemical compound like ethyl vanillin isobutyrate.
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Melting Point Determination Boiling Point Determination

Prepare Sample in Capillary Tube Place Sample in Distillation Flask

Place in Melting Point Apparatus Assemble Distillation Apparatus

Rapid Heating for Approximate Range Heat Sample to Boiling

Slow Heating (1-2°C/min) Near MP Allow Temperature to Stabilize

Observe and Record Melting Range Record Stable Boiling Temperature
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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